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Compound of Interest

Compound Name: Dibenzo-24-crown-8

Cat. No.: B080794 Get Quote

Health and Safety Dossier: Dibenzo-24-crown-8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for Dibenzo-24-crown-8. The information herein is compiled from safety

data sheets, chemical databases, and general laboratory safety guidelines to ensure a high

standard of safety for professionals handling this compound.

Chemical and Physical Properties
Dibenzo-24-crown-8 is a macrocyclic polyether. A summary of its key chemical and physical

properties is presented in Table 1.
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Property Value Source

CAS Number 14174-09-5 [1][2][3]

Molecular Formula C₂₄H₃₂O₈ [1][3]

Molecular Weight 448.51 g/mol [2]

Appearance
White to light yellow

powder/crystal

Melting Point 103-105 °C [2][4]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

Solubility Soluble in hot methanol

Hazard Identification and Classification
Dibenzo-24-crown-8 is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to irritation of the skin, eyes, and respiratory tract.

GHS Classification
The GHS classification for Dibenzo-24-crown-8 is summarized in Table 2.

Hazard Class Category

Skin irritation 2

Eye irritation 2A

Specific target organ toxicity – single exposure

(respiratory tract irritation)
3

Source:[1]
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Hazard and Precautionary Statements
The hazard (H) and precautionary (P) statements associated with Dibenzo-24-crown-8 are

crucial for safe handling and are outlined in Table 3.
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Type Code Statement

Hazard H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray

P264
Wash skin thoroughly after

handling

P271
Use only outdoors or in a well-

ventilated area

P280
Wear protective gloves/eye

protection/face protection

P302+P352
IF ON SKIN: Wash with plenty

of water

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

P312

Call a POISON

CENTER/doctor if you feel

unwell

P332+P313
If skin irritation occurs: Get

medical advice/attention

P337+P313
If eye irritation persists: Get

medical advice/attention
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P362+P364
Take off contaminated clothing

and wash it before reuse

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed

P405 Store locked up

P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations

Source:[1][5][6]

Toxicological Information
Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration) values for Dibenzo-24-crown-8, are not readily available in the public

domain. However, the toxicity of crown ethers as a class of compounds has been studied.

Some crown ethers have been shown to exhibit moderate toxicity.[7] For instance, 18-crown-6

can be absorbed through the skin and may have harmful effects on the central nervous system.

[8] The toxic action of some crown ethers has been linked to disturbances in DNA, RNA, and

protein biosynthesis.[7] Given the classification of Dibenzo-24-crown-8 as an irritant, it is

prudent to handle it with care to avoid adverse health effects.

Experimental Protocols for Safe Handling
Due to the absence of specific safety assessment protocols for Dibenzo-24-crown-8, a

general protocol for handling potentially hazardous chemical powders in a laboratory setting is

provided below. This protocol is based on the precautionary statements and standard

laboratory safety practices.

Objective: To safely handle Dibenzo-24-crown-8, minimizing exposure to personnel and the

environment.

Materials:
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Dibenzo-24-crown-8 solid

Appropriate solvent

Personal Protective Equipment (PPE): safety goggles, face shield, nitrile gloves (or other

chemically resistant gloves), lab coat, closed-toe shoes

Chemical fume hood

Spatula, weighing paper, and glassware

Sealed waste container

Procedure:

Preparation:

Before handling, ensure the chemical fume hood is functioning correctly.

Don all required PPE.

Prepare the work area within the fume hood by laying down absorbent bench paper.

Have a designated and clearly labeled waste container ready for disposal of contaminated

materials.

Handling and Weighing:

Perform all manipulations of Dibenzo-24-crown-8 powder inside the chemical fume hood

to prevent inhalation of dust.

Carefully open the container. Avoid creating dust.

Use a clean spatula to transfer the desired amount of the compound onto weighing paper.

Transfer the weighed solid to the appropriate glassware for the experiment.

Dissolution (if applicable):
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If preparing a solution, add the solvent slowly to the solid to avoid splashing.

Stir the mixture gently until the solid is fully dissolved.

Post-Handling:

Securely close the primary container of Dibenzo-24-crown-8.

Decontaminate the spatula and any other reusable equipment with an appropriate solvent.

Dispose of all contaminated disposable materials (e.g., weighing paper, gloves, bench

paper) in the designated sealed waste container.

Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. Seek medical attention if irritation

persists.[5]

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing. Seek immediate medical

attention.[5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek

medical attention if you feel unwell.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualized Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Dibenzo-24-
crown-8 in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://www.msds-europe.com/p-statements/
https://www.msds-europe.com/p-statements/
https://www.msds-europe.com/p-statements/
https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://www.benchchem.com/product/b080794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation

2. Handling

3. Post-Handling

Don Personal Protective
Equipment (PPE)

Prepare Fume Hood
Work Area

Weigh Dibenzo-24-crown-8
Inside Fume Hood

Proceed when ready

Transfer to
Experimental Setup

Decontaminate
Work Area & Equipment

After experiment

Dispose of Waste
in Sealed Container

Remove and Dispose
of PPE Properly

Follow Emergency Procedures
(Skin/Eye/Inhalation)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dibenzo-24-crown-8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibenzo-24-crown-8 | C24H32O8 | CID 84238 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 二苯并-24-冠醚-8 98% | Sigma-Aldrich [sigmaaldrich.com]

3. Dibenzo-24-crown-8 [webbook.nist.gov]

4. Dibenzo-24-crown-8 | 14174-09-5 [chemicalbook.com]

5. Precautionary statements. In force from 17 October 2020. [msds-europe.com]

6. merckmillipore.com [merckmillipore.com]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Health and safety information for Dibenzo-24-crown-8.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080794#health-and-safety-information-for-dibenzo-
24-crown-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

